![molecular formula C8H13NO3 B3024439 (Z)-Ethyl 3-acetamidobut-2-enoate CAS No. 23652-56-4](/img/structure/B3024439.png)
(Z)-Ethyl 3-acetamidobut-2-enoate
Overview
Description
(Z)-Ethyl 3-acetamidobut-2-enoate, commonly known as Ethyl 3-acetamidocrotonate, is an organic compound that is widely used in scientific research. It is a derivative of crotonic acid and has various applications in the field of organic synthesis, medicinal chemistry, and biochemistry. The compound is a versatile intermediate that can be used to synthesize a wide range of organic molecules, including pharmaceuticals, agrochemicals, and natural products.
Scientific Research Applications
Synthesis of Functionalized Compounds
(Z)-Ethyl 3-acetamidobut-2-enoate is utilized in the synthesis of various functionalized compounds. Myers et al. (1989) discussed its role in the selective replacement of β-bromide in coupling reactions to produce functionalized enynes of defined geometry or coupled with acetylenic reactants to produce enediynes (Myers et al., 1989).
Photoisomerisation and Cyclisation
Pomeisl et al. (2007) highlighted the use of this compound in the transformation of fluorofuran-2(5H)-ones through Z/E photoisomerisation followed by acid-catalysed cyclisation (Pomeisl et al., 2007).
Crystal Packing Studies
Zhang et al. (2011) explored the use of this compound in crystal packing studies, focusing on N⋯π and O⋯π interactions rather than direct hydrogen bonding (Zhang et al., 2011).
Stereochemistry of Substituted Derivatives
Research by Brettle et al. (1973) involves understanding the stereochemistry of 3-substituted 2-methylbut-2-enoic acid derivatives, which are related to this compound (Brettle et al., 1973).
Structural Analysis
Johnson et al. (2006) conducted a structural analysis of ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, providing insights into the structure of related compounds (Johnson et al., 2006).
Synthesis of Heterocycles
Zribi et al. (2013) studied the synthesis of heterocycles using (Z)-Ethyl 3-amino-2-cyano-3-phenyl(or alkyl)acrylate, demonstrating the versatility of this compound derivatives in creating diverse structures (Zribi et al., 2013).
Catalysis in Chemical Reactions
Research on polymeric metal complexes derived from divalent transition metal ions with 2,4‐dihydroxy benzophenone and 2,4‐dihydroxy acetophenone, as detailed by Ingole et al. (2013), shows the catalytic potential of related enoate compounds (Ingole et al., 2013).
Mechanism of Action
Result of Action
The molecular and cellular effects of (Z)-Ethyl 3-acetamidobut-2-enoate’s action are currently unknown
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Specific information on how such factors impact the action of this compound is currently unavailable .
properties
IUPAC Name |
ethyl (Z)-3-acetamidobut-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c1-4-12-8(11)5-6(2)9-7(3)10/h5H,4H2,1-3H3,(H,9,10)/b6-5- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNBWGWPKGHGLOY-WAYWQWQTSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(/C)\NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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